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For Researchers, Scientists, and Drug Development Professionals

Executive Summary
N,N-Bis(2-hydroxyethyl)isopropanolamine (CAS No. 6712-98-7) is an alkanolamine used in

various industrial applications. This technical guide provides a comprehensive overview of the

available toxicological and safety data for this compound. Due to a notable lack of publicly

accessible, in-depth toxicological studies specifically for N,N-Bis(2-

hydroxyethyl)isopropanolamine, this document summarizes the existing data, highlights

significant data gaps, and where appropriate, incorporates information on structurally related

compounds to provide a broader context for its potential toxicological profile. All quantitative

data is presented in structured tables, and where available, descriptions of experimental

methodologies are provided.
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Property Value Reference

CAS Number 6712-98-7 [1][2][3]

Molecular Formula C7H17NO3 [1][3][4]

Molecular Weight 163.21 g/mol [1][3][4]

Physical State Liquid [4]

Melting Point 31.5-36 °C [1][3]

Boiling Point 145 °C at 0.6 mmHg [1][3]

Density 1.079 g/mL at 25 °C [1][3]

Toxicological Data
A comprehensive review of publicly available literature and databases reveals significant gaps

in the toxicological data for N,N-Bis(2-hydroxyethyl)isopropanolamine. The following sections

summarize the available information.

Acute Toxicity
Limited data is available for the acute toxicity of N,N-Bis(2-hydroxyethyl)isopropanolamine. One

source provides an oral LD50 value in rats, while data for dermal and inhalation routes are

largely unavailable.

Table 1: Acute Toxicity of N,N-Bis(2-hydroxyethyl)isopropanolamine

Route Species Value Reference

Oral Rat LD50: 2500 mg/kg bw

Dermal - No data available

Inhalation - No data available

For context, the OECD SIDS Initial Assessment Profile for C10-C13 primary amines indicates

that acute oral LD50 values in rats for this category of substances range from 122 mg/kg bw to
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approximately 2813 mg/kg bw.[5] Dermal LD50 values for related compounds in rats or rabbits

range from around 200 mg/kg bw to 2000 mg/kg bw.[5]

Skin and Eye Irritation
Information on the skin and eye irritation potential of N,N-Bis(2-hydroxyethyl)isopropanolamine

is inconsistent across various safety data sheets. Some sources indicate it causes skin and

serious eye irritation, while others state that no data is available.

Sensitization
There is currently no available data to assess the skin or respiratory sensitization potential of

N,N-Bis(2-hydroxyethyl)isopropanolamine.

Repeated Dose Toxicity
No specific repeated dose toxicity studies for N,N-Bis(2-hydroxyethyl)isopropanolamine were

identified. However, a 90-day oral toxicity study on a structurally related substance, bis(2-

hydroxyethyl)oleylamine, identified a No-Observed-Adverse-Effect Level (NOAEL) of 30 mg/kg

bw per day.[6] This information may be considered for a read-across assessment, though with

caution due to structural differences.

Genotoxicity
There are no available studies to evaluate the genotoxic potential of N,N-Bis(2-

hydroxyethyl)isopropanolamine.

Carcinogenicity
Standard carcinogenicity bioassays in rodents have not been conducted for N,N-Bis(2-

hydroxyethyl)isopropanolamine. However, it is not classified as a carcinogen by major

regulatory and advisory bodies such as the International Agency for Research on Cancer

(IARC), the National Toxicology Program (NTP), or the U.S. Occupational Safety and Health

Administration (OSHA).
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No studies on the reproductive or developmental toxicity of N,N-Bis(2-

hydroxyethyl)isopropanolamine were found in the public domain.

Ecotoxicological Data
Some data is available on the ecotoxicity of N,N-Bis(2-hydroxyethyl)isopropanolamine,

suggesting a low level of toxicity to aquatic organisms.

Table 2: Ecotoxicity of N,N-Bis(2-hydroxyethyl)isopropanolamine

Test Organism Endpoint Value
Exposure
Duration

Reference

Oncorhynchus

mykiss (Rainbow

Trout)

LC50 > 100 mg/L 96 hours [4]

Daphnia magna

(Water Flea)
EC50 > 100 mg/L 48 hours [4]

Pseudokirchnerie

lla subcapitata

(Green Algae)

EC10 74.2 mg/L 3 days [4]

Activated sludge EC50 > 4820 mg/L 3 hours [4]

Experimental Protocols
Detailed experimental protocols for the toxicological evaluation of N,N-Bis(2-

hydroxyethyl)isopropanolamine are not available in the public literature. For illustrative

purposes, a generalized workflow for a toxicological safety assessment is provided below.
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Initial Assessment

In Vitro Testing

In Vivo Testing (Tier 1)

In Vivo Testing (Tier 2)

Risk Assessment

Physicochemical Characterization

In Silico / QSAR Analysis Read-Across from Structurally Similar Compounds

Genotoxicity Assays
(e.g., Ames Test, Chromosomal Aberration)

Acute Toxicity Studies
(Oral, Dermal, Inhalation)

If positive

Cytotoxicity Assays

Repeated Dose Toxicity Studies
(28-day or 90-day)

Skin & Eye Irritation / Corrosion Skin Sensitization

Reproductive & Developmental Toxicity Screening

Hazard Identification

Dose-Response Assessment

Risk Characterization & Management

Exposure Assessment
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Caption: A generalized workflow for the toxicological safety assessment of a chemical

substance.

Conclusion and Data Gaps
The available data on the toxicological and safety profile of N,N-Bis(2-

hydroxyethyl)isopropanolamine is limited and insufficient for a comprehensive risk assessment.

Key data gaps exist for acute dermal and inhalation toxicity, skin and eye irritation,

sensitization, repeated dose toxicity, genotoxicity, carcinogenicity, and

reproductive/developmental toxicity. The ecotoxicological data suggests a low hazard to

aquatic environments.

For professionals in research and drug development, it is crucial to acknowledge these data

gaps. Any application involving potential human exposure should be approached with caution,

and further toxicological testing would be necessary to establish a complete safety profile. The

use of data from structurally related compounds can provide some initial insights, but this

approach has inherent uncertainties. Further research is strongly recommended to fill the

existing data gaps and ensure the safe use of N,N-Bis(2-hydroxyethyl)isopropanolamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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